1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt

• IUPAC Name: disodium;1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
• InChI: InChI=1S/C4H4N4O4.2Na/c9-3(10)1-5-7-2(4(11)12)8-6-1;;/h(H,5,6)(H,7,8)(H,9,10)(H,11,12);;/q;2*+1/p-2
• InChI Key: NEJQRCMKIAPUCX-UHFFFAOYSA-L
• Canonical SMILES: C1(=NNC(=NN1)C(=O)[O-])C(=O)[O-].[Na+].[Na+]
• Molecular Formula: C4H2N4Na2O4
• DSSTOX Substance ID: DTXSID50422197
• Molecular Weight: 216.06 g/mol
• CAS RN: 96898-32-7

Description

1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt (1,4-DHTDA-DS) is an organic compound that has been extensively studied for its potential applications in scientific research. 1,4-DHTDA-DS is a versatile molecule that can be used in a variety of biochemical and physiological experiments as it has a wide range of biological activities. 1,4-DHTDA-DS has been used in the synthesis of various compounds, including peptides and proteins, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including peptides and proteins. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has also been used as a fluorescent probe for the detection of various biological molecules, including DNA and proteins. Furthermore, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has been used in the study of membrane-associated processes, such as endocytosis and exocytosis. Finally, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has also been used in the study of signal transduction pathways.

Mechanism of Action

The exact mechanism of action of 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt is not yet fully understood. However, it is believed that 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt acts as a chelating agent, binding to metal ions and forming complexes. These complexes are then able to interact with other molecules, such as proteins, to induce changes in their structure and function. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt is also believed to be able to interact with DNA, leading to the activation or inhibition of certain genes.
Biochemical and Physiological Effects
1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has been found to have a variety of biochemical and physiological effects. It has been found to be a potent inhibitor of protein kinases, which are enzymes that regulate the activity of proteins. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has also been found to be a potent inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. Finally, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has also been found to be a potent inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a wide range of conditions. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt can be used in a variety of biochemical and physiological experiments due to its wide range of biological activities. However, there are also some limitations to using 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt in laboratory experiments. For example, it is not soluble in water and must be dissolved in an organic solvent such as dimethyl sulfoxide (DMSO) before use. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt can be toxic in high concentrations and should be handled with care.

Future Directions

There are a number of potential future directions for 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt research. One potential direction is to further explore its potential applications in the synthesis of peptides and proteins. In addition, further research could be done to explore the potential of 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt as a fluorescent probe for the detection of various biological molecules. Finally, further research could be done to explore the potential of 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt in the study of signal transduction pathways and membrane-associated processes.

Synthesis Methods

1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt can be synthesized by a variety of methods, including chemical oxidation, condensation, and hydrolysis. The most common method of synthesis is the chemical oxidation of 1,4-dihydroxytetrazine (1,4-DHT) using potassium permanganate (KMnO4). This reaction produces 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt as a byproduct. In addition, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt can also be synthesized by the condensation reaction between 1,4-DHT and an organic acid such as acetic acid. Finally, 1,4-Dihydro-[1,2,4,5]tetrazine-3,6-dicarboxylic acid, disodium salt can also be synthesized by the hydrolysis of 1,4-DHTDA.